4-(Allyloxy)-2-hydroxybenzaldehyde

• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• IUPAC Name: 2-hydroxy-4-prop-2-enoxybenzaldehyde
• InChI: InChI=1S/C10H10O3/c1-2-5-13-9-4-3-8(7-11)10(12)6-9/h2-4,6-7,12H,1,5H2
• InChI Key: ITQQJWLUOAEZNS-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC(=C(C=C1)C=O)O

Description

4-(Allyloxy)-2-hydroxybenzaldehyde is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 2,4-dihydroxybenzaldehyde (15 g), allyl bromide (9.6 ml), potassium carbonate (15.4 g), potassium iodide (18.5 g) and tetra-n-butylammonium bromide (3.59 g) in methyl ethyl ketone (200 ml) was heated at reflux for 1 hour. The reaction mixture was filtered and evaporated. The residue was partitioned between ethyl acetate (100 ml) and water (100 ml). The organic phase was evaporated and the residual oil (20 g) purified by flash chromatography on silica eluting with a mixture of pentane and ethyl acetate (95:5, v/v). Fractions homogenous in the required product were combined and evaporated to give the title compound (13.8 g) as an oil.